3-(1-Morpholin-4-yl-1-oxopropan-2-yl)oxy-2-phenylchromen-4-one

• IUPAC Name: 3-(1-morpholin-4-yl-1-oxopropan-2-yl)oxy-2-phenylchromen-4-one
• InChI: InChI=1S/C22H21NO5/c1-15(22(25)23-11-13-26-14-12-23)27-21-19(24)17-9-5-6-10-18(17)28-20(21)16-7-3-2-4-8-16/h2-10,15H,11-14H2,1H3
• InChI Key: RAZPFENDKHHKPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCOCC1)OC2=C(OC3=CC=CC=C3C2=O)C4=CC=CC=C4
• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol

Description

3-(1-Morpholin-4-yl-1-oxopropan-2-yl)oxy-2-phenylchromen-4-one is an organic compound that belongs to the class of cinnamic acids and derivatives. These compounds are characterized by the presence of a benzene ring and a carboxylic acid group, forming 3-phenylprop-2-enoic acid

Preparation Methods

The synthesis of 3-(1-Morpholin-4-yl-1-oxopropan-2-yl)oxy-2-phenylchromen-4-one involves several steps. One common synthetic route includes the reaction of 3-hydroxy-2-phenylchromen-4-one with 1-morpholin-4-yl-1-oxopropan-2-yl chloride under basic conditions. The reaction typically occurs in the presence of a base such as triethylamine, which facilitates the formation of the desired product . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the compound.

Chemical Reactions Analysis

3-(1-Morpholin-4-yl-1-oxopropan-2-yl)oxy-2-phenylchromen-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Scientific Research Applications

3-(1-Morpholin-4-yl-1-oxopropan-2-yl)oxy-2-phenylchromen-4-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(1-Morpholin-4-yl-1-oxopropan-2-yl)oxy-2-phenylchromen-4-one involves its interaction with specific molecular targets and pathways. For instance, it may interact with integrin alpha-L/beta-2, a receptor involved in immune responses . The compound’s effects are mediated through its binding to these targets, leading to various biological outcomes.

Comparison with Similar Compounds

3-(1-Morpholin-4-yl-1-oxopropan-2-yl)oxy-2-phenylchromen-4-one can be compared with other cinnamic acid derivatives. Similar compounds include:

3-(1-Morpholin-4-yl-3-oxoprop-1-en-1-yl)-2,3-bis(trifluoromethyl)phenylsulfanyl)aniline: This compound shares a similar structure but has different substituents, leading to distinct chemical and biological properties.

2-(5-Chloro-2-thienyl)-N-{(3S)-1-[(1S)-1-methyl-2-morpholin-4-yl-2-oxoethyl]pyrrolidin-3-yl}acetamide: Another related compound with unique structural features and applications.